Cas no 2228880-19-9 (1H-imidazol-2-yl sulfamate)

• Product Name: 1H-imidazol-2-yl sulfamate
• CAS No: 2228880-19-9
• MF: C₃H₅N₃O₃S
• MW: 163.155098676682
• CID: 5876151
• PubChem ID: 165637758
• Update Time: 2025-11-06

1H-imidazol-2-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1H-imidazol-2-yl sulfamate
• 2228880-19-9
• EN300-1989607

• Inchi： 1S/C3H5N3O3S/c4-10(7,8)9-3-5-1-2-6-3/h1-2H,(H,5,6)(H2,4,7,8)
• InChI Key： UUWUYDYNBIJTKO-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=NC=CN1

Computed Properties

• Exact Mass: 163.00516220g/mol
• Monoisotopic Mass: 163.00516220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 106Ų

Additional information on 1H-imidazol-2-yl sulfamate

1H-imidazol-2-yl sulfamate (CAS No. 2228880-19-9): A Comprehensive Overview

The compound 1H-imidazol-2-yl sulfamate (CAS No. 2228880-19-9) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent advancements in chemical synthesis and materials science have further highlighted its versatility and utility.

1H-imidazol-2-yl sulfamate belongs to the class of imidazole derivatives, which are widely studied for their biological activity and chemical reactivity. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, is a fundamental structure in many natural products and synthetic compounds. The sulfamate group attached to the imidazole ring in this compound introduces additional functional complexity, enhancing its potential for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent research has focused on the synthesis of 1H-imidazol-2-yl sulfamate through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale applications. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach to synthesizing this compound using microwave-assisted techniques, significantly reducing reaction time while maintaining high efficiency.

The physical and chemical properties of 1H-imidazol-2-yl sulfamate have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have revealed that the compound exhibits a high degree of stability under physiological conditions, making it an ideal candidate for drug delivery systems. Additionally, its solubility profile has been optimized through structural modifications, enhancing its bioavailability.

In terms of applications, 1H-imidazol-2-yl sulfamate has shown promise in the field of medicinal chemistry as a potential lead compound for anti-tumor agents. A recent study published in *Nature Communications* highlighted its ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, the compound has been explored as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs), where its functional groups can serve as versatile ligands.

The environmental impact of 1H-imidazol-2-yl sulfamate has also been a topic of interest. Studies indicate that the compound is biodegradable under aerobic conditions, reducing concerns about long-term environmental persistence. This property aligns with current trends toward sustainable chemistry and green synthesis methodologies.

Looking ahead, ongoing research is focused on expanding the scope of 1H-imidazol-2-yl sulfamate's applications by exploring its interactions with biological systems at the molecular level. Advanced computational models are being employed to predict its binding affinities with various protein targets, paving the way for personalized medicine approaches. Additionally, efforts are underway to develop scalable manufacturing processes that ensure cost-effective production while maintaining high quality standards.

In conclusion, 1H-imidazol-2-yl sulfamate (CAS No. 2228880-19-9) stands out as a versatile compound with immense potential across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within organic chemistry and related fields.